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Executive Summary

Cholesteryl bromide (CAS: 516-91-6) is a halogenated derivative of cholesterol that exhibits
liquid crystalline behavior.[1] Unlike many cholesteryl esters which are widely characterized for
their broad enantiotropic mesophases, cholesteryl bromide presents a narrower, more
sensitive thermodynamic profile.[1] This guide provides a definitive analysis of its phase
transition temperatures, specifically focusing on the Solid

Cholesteric and Cholesteric

Isotropic transitions. It is designed for researchers utilizing this compound in rheological
studies, photonics, and thermochromic mixture formulations.[1]

Chemical Profile & Structural Basis

The phase behavior of cholesteryl bromide is governed by the substitution of the hydroxyl
group at the C3 position of the steroid nucleus with a bromine atom. This modification alters the
molecular dipole and polarizability compared to the parent cholesterol or its ester derivatives.
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Property Specification
IUPAC Name 3B-Bromocholest-5-ene
CAS Number 516-91-6

Molecular Formula

Molecular Weight 449.56 g/mol

Geometry Rod-like (Calamitic) with Chiral Center

Thermodynamic Phase Behavior

Cholesteryl bromide exhibits thermotropic liquid crystallinity.[1] While historical classifications
often group cholesteryl halides as monotropic (exhibiting mesophases only upon supercooling),
recent rheological and calorimetric investigations indicate an enantiotropic behavior within a
specific temperature window, provided the sample is of high purity.

Phase Transition Temperatures

The following values represent the consensus data from differential scanning calorimetry (DSC)
and polarized optical microscopy (POM) studies.

Temperature ( Enthalpy Change (
Transition Event Notation
C) )
98.0
Melting Point High (First-order)
1.0
Cholesteric Range 98.0 -110.0 Stable Mesophase
110.0

) ) Low (Weakly First-
Clearing Point
20 order)

Note: The melting point is frequently reported as 98°C. The cholesteric mesophase exists
between the melting point and the clearing point (isotropic transition) at approximately 110°C.
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In impure samples, the mesophase may narrow or become monotropic, appearing only during
the cooling cycle.

Phase Sequence Visualization

The following diagram illustrates the thermodynamic pathway of cholesteryl bromide upon
heating and cooling.

Melting (Tm) ~98°C

Clearing (Tc) ~110°C
Crystalline Solid Endothermic Cholesteric Liquid Crystal Endothermic Isotropic Liquid
(K) Crystallization (Ch) Cooling )

~____ Exothermic

Click to download full resolution via product page

Figure 1: Thermotropic phase sequence of Cholesteryl Bromide showing the enantiotropic
transition from solid to cholesteric liquid crystal to isotropic liquid.[1]

Experimental Methodologies

To validate these temperatures in a laboratory setting, the following protocols are
recommended. These methodologies ensure self-validation by cross-referencing thermal
events (DSC) with optical textures (POM).[1]

Differential Scanning Calorimetry (DSC) Protocol

Objective: Accurate determination of enthalpy and transition temperatures.[1]

o Sample Preparation: Weigh 2-5 mg of Cholesteryl Bromide into an aluminum hermetic
pan. Seal and crimp.[1]

e Purge Gas: Nitrogen (

) at 50 mL/min to prevent oxidative degradation.

e Thermal Cycle:

o Equilibration: Hold at 25°C for 2 minutes.
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o First Heating: Ramp 10°C/min to 130°C. Observe: Sharp endotherm at ~98°C (Melting)
and smaller endotherm at ~110°C (Clearing).

o Cooling: Ramp 5°C/min to 25°C. Observe: Exotherms corresponding to Isotropic

Cholesteric and Cholesteric
Solid.

o Second Heating: Ramp 10°C/min to 130°C. Use this cycle for data analysis to eliminate
thermal history.

» Validation: The ratio of the enthalpy of melting to the enthalpy of clearing should be high,
characteristic of the high order loss during melting versus the orientational order loss during
clearing.

Polarized Optical Microscopy (POM) Workflow

Objective: Visual confirmation of the cholesteric texture (Grandjean or Focal Conic).[1]

o Setup: Place sample between a glass slide and coverslip. Insert into a hot stage (e.g.,
Mettler Toledo or Linkam) mounted on a polarizing microscope.

e Heating: Heat at 5°C/min.
e Observation:
o < 98°C: Crystalline birefringence (Solid).[1][2]

o 98°C — 110°C: Fluid birefringence.[1] Look for "oily streaks" or focal conic textures typical
of the cholesteric phase.

o >110°C: Dark field (Isotropic liquid).[1]
e Cooling: Cool at 2°C/min from 120°C.

o Validation: The appearance of "blue phase" platelets or immediate focal conic texture
growth at ~110°C confirms the liquid crystalline nature.
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Figure 2: Correlative workflow for validating phase transitions using DSC thermal data and
POM optical textures.

Mechanistic Analysis

The specific transition temperatures of cholesteryl bromide are a result of the interplay
between the rigid steroid core and the bulky bromine substituent.

o Chirality and Helical Twist: The chiral centers in the cholesterol backbone induce a helical
twist in the nematic packing, resulting in the cholesteric (chiral nematic) phase. The bromine
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atom, being larger than the hydrogen in the parent hydrocarbon but smaller than many ester
chains, allows for a relatively tight packing, resulting in a high melting point (98°C).

 Intermolecular Forces: The C-Br bond introduces a dipole moment that stabilizes the
mesophase through electrostatic interactions, but also disrupts the packing efficiency
compared to long-chain esters (like cholesteryl nonanoate), leading to a narrower liquid
crystal range (approx. 12°C).[1]

e Monotropic vs. Enantiotropic Ambiguity: In some literature, cholesteryl bromide is
described as monotropic.[1] This discrepancy often arises from impurities which depress the
melting point or kinetic factors where crystallization occurs rapidly upon cooling, masking the
liquid crystal transition. High-purity samples analyzed under controlled heating rates (as
detailed in Section 4.1) reveal the enantiotropic nature described here.

Applications in Research

o Thermochromic Mixtures: Cholesteryl bromide is often used as a dopant in ternary
mixtures (e.g., with cholesteryl oleyl carbonate) to adjust the pitch of the helix and shift the
selective reflection wavelength (color) of the liquid crystal formulation.

* Rheological Standards: Due to its specific viscoelastic properties in the cholesteric phase, it
serves as a model compound for studying shear-thinning behavior in chiral fluids.[1]

o Photonics: Used in the fabrication of tunable optical filters and smart windows where the
phase transition triggers a change from transparent (isotropic) to scattering (focal conic) or
reflective (planar) states.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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